Cas no 1781490-62-7 (5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid)

• Product Name: 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid
• CAS No: 1781490-62-7
• MF: C₁₁H₁₁BrO₂
• MW: 255.107842683792
• MDL: MFCD34186698
• CID: 5637830
• PubChem ID: 84729264
• Update Time: 2025-10-21

5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1781490-62-7
• EN300-28265919
• 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid
• 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carbo xylic acid
• 1H-Indene-2-carboxylic acid, 5-bromo-2,3-dihydro-2-methyl-

• MDL： MFCD34186698
• Inchi： 1S/C11H11BrO2/c1-11(10(13)14)5-7-2-3-9(12)4-8(7)6-11/h2-4H,5-6H2,1H3,(H,13,14)
• InChI Key： FUPVZWCMMYJCJB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CC(C(=O)O)(C)C2

Computed Properties

• Exact Mass: 253.99424g/mol
• Monoisotopic Mass: 253.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.542±0.06 g/cm3(Predicted)
• Boiling Point: 363.4±42.0 °C(Predicted)
• pka: 4.45±0.20(Predicted)

Additional information on 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid

Recent Advances in the Study of 5-Bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic Acid (CAS: 1781490-62-7)

The compound 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 1781490-62-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indene-based derivatives, which exhibit promising pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid serves as a versatile building block for the development of small-molecule inhibitors targeting inflammatory pathways. The researchers utilized a multi-step synthetic route to derivatize the compound, resulting in analogs with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition.

In addition to its synthetic utility, the compound has been investigated for its direct biological effects. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid exhibits moderate activity against a panel of cancer cell lines, with particular efficacy observed in breast cancer models. Mechanistic studies suggested that the compound induces apoptosis through the modulation of reactive oxygen species (ROS) levels and mitochondrial membrane potential.

Further exploration of the compound's pharmacological potential has been facilitated by advances in computational chemistry. Molecular docking simulations, as described in a recent Computational Biology and Chemistry publication (2024), have revealed that the carboxylic acid moiety of 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid forms critical hydrogen bonds with active site residues of target proteins, providing insights for structure-activity relationship (SAR) optimization.

The compound's stability and pharmacokinetic properties have also been subjects of recent investigation. A pharmacokinetic profiling study (European Journal of Pharmaceutical Sciences, 2023) demonstrated favorable metabolic stability of 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid in liver microsome assays, suggesting its potential as a lead compound for further development. However, the study noted that modifications may be required to improve oral bioavailability.

Emerging applications of this compound extend beyond traditional small-molecule drug discovery. Recent work published in ACS Chemical Biology (2024) has explored its use as a molecular scaffold for the development of targeted protein degraders (PROTACs), leveraging its ability to bind both target proteins and E3 ubiquitin ligases. This innovative approach represents a promising direction for the compound's utilization in addressing challenging drug targets.

In conclusion, 5-bromo-2-methyl-2,3-dihydro-1H-indene-2-carboxylic acid (CAS: 1781490-62-7) continues to demonstrate significant potential in multiple areas of chemical biology and medicinal chemistry. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development. Future studies should focus on optimizing its pharmacological properties and exploring novel derivatives with enhanced target specificity and improved drug-like characteristics.